Cas no 393567-53-8 (4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 393567-53-8
• MF: C₁₄H₁₇N₃OS₂
• MW: 307.434280157089
• CID: 5924446
• PubChem ID: 836533
• Update Time: 2025-08-05

4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-tert-butyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]benzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-
• 4-(tert-butyl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)benzamide
• AKOS003029839
• SR-01000006572-1
• 4-tert-butyl-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_532131
• SR-01000006572
• F0509-2194
• 4-tert-butyl-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• AN-652/41469175
• 393567-53-8

• Inchi： 1S/C14H17N3OS2/c1-14(2,3)10-7-5-9(6-8-10)11(18)15-12-16-17-13(19-4)20-12/h5-8H,1-4H3,(H,15,16,18)
• InChI Key： PCFDLKJJRNLZCG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SC)S1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 307.08130452g/mol
• Monoisotopic Mass: 307.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 7.85±0.50(Predicted)

Additional information on 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 393567-53-8)

4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, with the CAS number 393567-53-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both tert-butyl and methylsulfanyl groups in its structure enhances its potential applications, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

One of the key reasons for the growing interest in 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is its unique structural features. The thiadiazole core is known for its ability to interact with biological targets, which is why it is frequently utilized in drug discovery. The tert-butyl group adds steric bulk, potentially improving the compound's binding affinity to specific enzymes or receptors. Meanwhile, the methylsulfanyl moiety can contribute to metabolic stability, a critical factor in the development of long-acting pharmaceuticals.

In recent years, the demand for highly functionalized thiadiazole derivatives has surged, driven by their applications in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in how 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide can be optimized to combat resistant strains of bacteria or fungi. This aligns with the broader scientific community's focus on next-generation antimicrobials, a topic frequently searched in academic databases and AI-driven research tools.

Another area where CAS No. 393567-53-8 shows promise is in agrochemical formulations. The thiadiazole scaffold is often incorporated into pesticides and herbicides due to its ability to disrupt pest metabolism. With the increasing emphasis on environmentally friendly crop protection, this compound could play a role in developing safer alternatives to traditional agrochemicals. This is particularly relevant given the rising public concern over pesticide residues and their impact on ecosystems.

The synthesis of 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods are often highlighted in green chemistry discussions, as they reduce waste and energy consumption—a priority for modern pharmaceutical and agrochemical industries.

From a commercial perspective, CAS No. 393567-53-8 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the scale of production and the purity required. For those searching for bulk suppliers of thiadiazole derivatives, it is essential to verify the supplier's credentials and ensure compliance with regional regulations.

In summary, 4-tert-butyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a versatile compound with significant potential in both medicinal and agricultural chemistry. Its unique structure, combined with the growing demand for innovative bioactive molecules, positions it as a valuable candidate for future research and development. As scientific advancements continue, this compound may soon find its way into practical applications addressing some of the most pressing challenges in health and sustainability.